2-iodo-N-(4-methyl-1,3-thiazol-2-yl)benzamide

• IUPAC Name: 2-iodo-N-(4-methyl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C11H9IN2OS/c1-7-6-16-11(13-7)14-10(15)8-4-2-3-5-9(8)12/h2-6H,1H3,(H,13,14,15)
• InChI Key: PANMRGCRBNVTKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)C2=CC=CC=C2I
• Molecular Formula: C11H9IN2OS
• Molecular Weight: 344.17 g/mol

Description

2-iodo-N-(4-methyl-1,3-thiazol-2-yl)benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is also known as ITB and has a molecular formula of C11H9IN2OS.

Mechanism of Action

The mechanism of action of ITB involves the inhibition of tubulin polymerization, which is necessary for cell division. ITB binds to the colchicine binding site on tubulin, preventing the formation of microtubules and disrupting the mitotic spindle. This leads to cell cycle arrest and ultimately, apoptosis.
Biochemical and Physiological Effects:
Studies have shown that ITB has low toxicity and high selectivity towards cancer cells. It has been found to induce cell cycle arrest and apoptosis in cancer cells, while having little effect on normal cells. ITB has also been shown to inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of ITB is its low toxicity and high selectivity towards cancer cells. This makes it a promising candidate for further development as an anticancer agent. However, one limitation of ITB is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

1. Further optimization of ITB's chemical structure to improve its solubility and bioavailability.
2. Development of ITB as a targeted therapy for specific types of cancer.
3. Investigation of the potential use of ITB in combination with other anticancer agents to enhance its efficacy.
4. Study of the mechanism of action of ITB in more detail to gain a better understanding of its anticancer properties.
5. Exploration of the potential use of ITB in other fields, such as neurology and immunology.

Synthesis Methods

The synthesis of ITB involves the reaction of 2-iodobenzoic acid with 4-methyl-2-aminothiazole in the presence of a coupling reagent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain pure ITB.

Scientific Research Applications

ITB has been studied extensively for its potential use as an anticancer agent. Research has shown that ITB inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It does this by inducing apoptosis, or programmed cell death, in cancer cells.